Cas no 2680765-90-4 (3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid)

• Product Name: 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid
• CAS No: 2680765-90-4
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5650488
• PubChem ID: 165909308
• Update Time: 2025-09-27

3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid
• EN300-28272283
• 2680765-90-4
• 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid

• Inchi： 1S/C10H17NO3/c1-6(12)11-8(7-4-5-7)10(2,3)9(13)14/h7-8H,4-5H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： FJXKDYSCDRJSEY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C1CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid

Research Briefing on 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic Acid (CAS: 2680765-90-4)

3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid (CAS: 2680765-90-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and acetamido functional groups, has shown potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of interest for researchers aiming to explore its pharmacological potential.

The synthesis of 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid involves multi-step organic reactions, including cyclopropanation and amidation, to achieve the desired molecular framework. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity. Recent publications highlight its role as an intermediate in the synthesis of more complex bioactive molecules, suggesting its utility in drug discovery pipelines.

In terms of biological activity, preliminary studies indicate that this compound may exhibit modulatory effects on specific enzymatic pathways. For instance, research has suggested its potential as an inhibitor of certain proteases or as a ligand for G-protein-coupled receptors (GPCRs). These findings are supported by in vitro assays and molecular docking studies, which demonstrate its binding affinity and selectivity toward target proteins. However, further in vivo studies are required to validate its efficacy and safety profile.

One of the most promising applications of 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid lies in its potential use as a building block for prodrugs. Its structural features, including the cyclopropyl ring and the acetamido group, make it a suitable candidate for chemical modifications aimed at enhancing bioavailability or targeting specific tissues. Recent patents and research articles have explored its incorporation into prodrug designs, particularly for treating metabolic disorders and inflammatory diseases.

Despite its potential, challenges remain in optimizing the synthetic routes and scaling up production for industrial applications. Current methodologies often involve costly reagents or low yields, necessitating the development of more efficient protocols. Additionally, the compound's stability under physiological conditions requires further investigation to ensure its suitability for therapeutic use.

In conclusion, 3-Cyclopropyl-3-acetamido-2,2-dimethylpropanoic acid (CAS: 2680765-90-4) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structural attributes and preliminary biological activities position it as a valuable candidate for further research and development. Future studies should focus on refining its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in preclinical models. As the field advances, this compound may pave the way for innovative drug candidates addressing unmet medical needs.